Cas no 99924-18-2 (5-Phenyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Phenyl-1,3-oxazole-4-carboxylic acid
• CAS No: 99924-18-2
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00105447
• CID: 62110
• PubChem ID: 2776299
• Update Time: 2025-10-30

5-Phenyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenyloxazole-4-carboxylic acid
• BUTTPARK 153\57-35
• 5-PHENYL-OXAZOLE-4-CARBOXYLIC ACID
• 5-PHENYL-1,3-OXAZOLE-4-CARBOXYLIC ACID
• 4-Oxazolecarboxylic acid, 5-phenyl-
• 5-Phenyl-1,3-oxazole-4-carboxylicacid
• 5-phenyl-4-oxazolecarboxylic acid
• RUKDIKJSGDVSIF-UHFFFAOYSA-N
• 4-Oxazolecarboxylicacid, 5-phenyl-
• SBB067330
• VO10102
• TRA0000005
• EN002266
• 5-phenyl-1,3-oxazol-4-ylcarboxylic acid
• SY
• 4-Phenyl-oxazole-5-carboxylic acid
• EN300-75028
• SCHEMBL287658
• J-517914
• SY015422
• MFCD00105447
• CHEMBL323921
• SDCCGMLS-0065951.P001
• AKOS000123277
• FT-0620751
• 5-phenyloxazole-4-carboxylicacid
• AC-26508
• DTXSID20379967
• PS-4270
• A846102
• Z363989738
• 5-phenyl-1,3-oxazole-4-carboxylic acid, AldrichCPR
• A846103
• 99924-18-2
• BP-10662
• ALBB-019232
• 5-Phenyl-1,3-oxazole-4-carboxylic acid

• MDL： MFCD00105447
• Inchi： 1S/C10H7NO3/c12-10(13)8-9(14-6-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key： RUKDIKJSGDVSIF-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.32
• Melting Point: 181 ºC
• Boiling Point: 354.73℃/760mmHg
• Flash Point: 354.73 °C at 760 mmHg
• Refractive Index: 1.587
• PSA: 63.33000
• LogP: 2.03980
• Vapor Pressure: No data available

5-Phenyl-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD23381)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-Phenyl-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-Phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 99924-18-2): Properties, Applications, and Industry Insights

5-Phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 99924-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. This compound, featuring a phenyl-substituted oxazole core, serves as a versatile building block for synthesizing bioactive molecules. Its carboxylic acid functional group enhances reactivity, making it valuable for derivatization in drug discovery pipelines.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 5-Phenyl-1,3-oxazole-4-carboxylic acid. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "CAS 99924-18-2 solubility data," reflecting demand for precise physicochemical properties. The compound’s molecular weight (203.19 g/mol) and hydrogen-bonding capacity align with modern fragment-based drug discovery strategies, where small heterocycles are prioritized.

In material science, 5-Phenyl-1,3-oxazole-4-carboxylic acid contributes to developing organic semiconductors and photoactive materials. Its conjugated system enables electron delocalization, a property exploited in OLED technologies—a hotspot topic linked to sustainable energy solutions. Patent analyses reveal growing applications in crop protection agents, addressing global concerns about food security and eco-friendly pesticides.

Synthetic methodologies for this compound often involve cyclocondensation reactions or palladium-catalyzed couplings, topics frequently queried in academic databases. Analytical techniques like HPLC purity testing (≥98%) and NMR spectral data (δ 7.2–8.1 ppm for aromatic protons) are critical for quality control, as emphasized in recent publications on QC/QA protocols for heterocycles.

The compound’s stability under ambient storage conditions and compatibility with microwave-assisted synthesis—a trending lab automation technique—further boosts its utility. Regulatory databases confirm its non-hazardous status, aligning with industry shifts toward REACH-compliant intermediates. As demand grows for targeted cancer therapies, derivatives of 99924-18-2 are being explored as kinase inhibitor scaffolds, a subject with over 5,000 annual PubMed citations.

Supply chain data indicates increased production of 5-Phenyl-1,3-oxazole-4-carboxylic acid by CDMOs (Contract Development and Manufacturing Organizations), responding to its role in preclinical candidate optimization. Market projections suggest 7.2% CAGR growth for such fine chemicals through 2030, driven by biologics formulation needs and personalized medicine trends.